Cas no 2138009-90-0 (5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid)

5-(3,4,5-Trimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a trimethoxyphenyl group and a carboxylic acid functionality. This structure imparts unique reactivity and potential biological activity, making it valuable in medicinal chemistry and pharmaceutical research. The trimethoxyphenyl moiety enhances lipophilicity and binding affinity, while the carboxylic acid group allows for further derivatization or salt formation. Its well-defined synthetic pathway ensures high purity and reproducibility. This compound is particularly useful as an intermediate in the development of novel therapeutic agents, including kinase inhibitors and antimicrobial compounds, due to its versatile chemical properties and structural stability.

5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid structure

2138009-90-0 structure

Product Name:5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid

CAS No:2138009-90-0

MF:C₁₂H₁₃N₃O₅

MW:279.248722791672

CID:6607092

PubChem ID:165873571

Update Time:2025-10-28

5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid
- EN300-1124334
- 2138009-90-0
- Inchi： 1S/C12H13N3O5/c1-18-7-4-6(5-8(19-2)9(7)20-3)10-13-11(12(16)17)15-14-10/h4-5H,1-3H3,(H,16,17)(H,13,14,15)
- InChI Key： MLCPTMDULLNGDW-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC(C2=NNC(C(=O)O)=N2)=CC=1OC)OC

Computed Properties

Exact Mass: 279.08552052g/mol
Monoisotopic Mass: 279.08552052g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 329
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 107Å²

5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1124334-0.05g	5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid	2138009-90-0	95%	0.05g	$864.0	2023-10-26
Enamine	EN300-1124334-0.1g	5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid	2138009-90-0	95%	0.1g	$904.0	2023-10-26
Enamine	EN300-1124334-0.25g	5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid	2138009-90-0	95%	0.25g	$946.0	2023-10-26
Enamine	EN300-1124334-0.5g	5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid	2138009-90-0	95%	0.5g	$987.0	2023-10-26
Enamine	EN300-1124334-1.0g	5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid	2138009-90-0		1g	$1029.0	2023-05-26
Enamine	EN300-1124334-2.5g	5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid	2138009-90-0	95%	2.5g	$2014.0	2023-10-26
Enamine	EN300-1124334-5.0g	5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid	2138009-90-0		5g	$2981.0	2023-05-26
Enamine	EN300-1124334-10.0g	5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid	2138009-90-0		10g	$4421.0	2023-05-26
Enamine	EN300-1124334-1g	5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid	2138009-90-0	95%	1g	$1029.0	2023-10-26
Enamine	EN300-1124334-5g	5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid	2138009-90-0	95%	5g	$2981.0	2023-10-26

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Additional information on 5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid

5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic Acid: A Comprehensive Overview

The compound 5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid (CAS No: 2138009-90-0) is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a triazole ring fused with a carboxylic acid group and a trimethoxyphenyl substituent, which contributes to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of trimethoxyphenyl groups in modulating the pharmacokinetic properties of drugs. The presence of this group in 5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid enhances its solubility and bioavailability, making it a promising candidate for various therapeutic applications. Researchers have also explored the role of the 1,2,4-triazole ring in stabilizing the molecule's structure and enhancing its interaction with biological targets.

The synthesis of 5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. These methods not only reduce the environmental footprint but also improve the overall yield and purity of the product.

In terms of biological activity, 5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid has shown potential as an anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a valuable lead compound for developing novel anti-inflammatory drugs.

Moreover, the compound has been investigated for its potential as an antioxidant. The trimethoxyphenyl group contributes significantly to its antioxidant properties by scavenging free radicals and reducing oxidative stress. This dual functionality—anti-inflammatory and antioxidant—positions the compound as a versatile tool in drug discovery.

Recent research has also explored the use of 5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid in nanotechnology applications. Its ability to form stable complexes with metal ions has led to its use in designing nanoparticles for drug delivery systems. These nanoparticles offer enhanced targeting capabilities and improved therapeutic outcomes.

In conclusion,5-(3,4,5-trimethoxyphenyl)-4H-1,2,-triazole-3-carboxylic acid is a multifaceted compound with immense potential in various fields of science and technology. Its unique structure and diverse functional groups make it an invaluable asset for researchers seeking innovative solutions in drug development and materials science.